(2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-(2-methoxyethyl)-2-methyl-1-phenylpropan-1-amine
• InChI: InChI=1S/C13H21NO/c1-11(2)13(14-9-10-15-3)12-7-5-4-6-8-12/h4-8,11,13-14H,9-10H2,1-3H3
• InChI Key: JKTXUEHKDSVFKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=CC=C1)NCCOC

Description

(2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine is a tertiary amine featuring a 2-methoxyethyl group and a branched 2-methyl-1-phenylpropyl substituent attached to the nitrogen atom. The 2-methoxyethyl group introduces polarity due to the ether oxygen, while the 2-methyl-1-phenylpropyl group provides steric bulk and aromatic character.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine typically involves the reaction of 2-methoxyethylamine with 2-methyl-1-phenylpropanal under controlled conditions . The reaction is carried out in the presence of a suitable catalyst and solvent, followed by purification steps to obtain the desired product.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimizations for large-scale production. The use of continuous flow reactors and advanced purification techniques can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

(2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the methoxyethyl group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce various amine derivatives .

Scientific Research Applications

(2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine involves its interaction with specific molecular targets and pathways. It can bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogs and Their Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties/Applications	References
(2-Methoxyethyl)(3-phenylpropyl)amine	C₁₂H₁₉NO	193.29	3-phenylpropyl, 2-methoxyethyl	Polar, potential solubility in polar solvents; no specific applications cited
Methyl-(2-methyl-2-phenyl-propyl)-amine	C₁₁H₁₇N	163.26	2-methyl-2-phenylpropyl, methyl	Branched structure; steric hindrance may reduce reactivity
1-(2-Methylphenyl)ethylamine	C₁₃H₂₁N	191.32	2-methylphenyl-ethyl, 2-methylpropyl	Liquid at room temperature; used in synthetic intermediates
Bis(2-methoxyethyl)amine	C₆H₁₅NO₂	133.19	Two 2-methoxyethyl groups	Used in synthesizing menthol glycinates (cooling agents)
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	C₁₆H₁₇BO₄	290.12	2-methoxyethyl phenoxy, boronic acid	Fungal histone deacetylase inhibitor (IC₅₀ ~1 µM)

Key Differences and Implications

Substituent Branching and Steric Effects :

• The 2-methyl-1-phenylpropyl group in the target compound introduces a phenyl ring at the terminal carbon, creating a linear structure with a methyl branch. In contrast, methyl-(2-methyl-2-phenyl-propyl)-amine (CAS 40278-47-5) has a phenyl group on the central carbon, resulting in greater steric hindrance . This difference may influence reactivity in nucleophilic substitutions or catalytic reactions.

Bis(2-methoxyethyl)amine derivatives are used in hydrophilic applications, such as polymer synthesis .

Biological Activity: While the target compound’s bioactivity is undocumented, analogs like [2-[[4-(2-methoxyethyl)phenoxy]methyl]phenyl]boronic acid exhibit potent inhibition of fungal histone deacetylases (HDACs) at low micromolar concentrations . The presence of a methoxyethyl group in both compounds suggests this moiety may enhance target binding via hydrogen bonding or dipole interactions.

Synthetic Routes: N-(haloalkyl)amine intermediates (e.g., bromo or chloro derivatives) are common precursors for similar amines. For example, N-(2-bromo-3-phenoxypropyl)amines undergo nucleophilic substitution with methoxyethylamines, as seen in the synthesis of menthol glycinates . The target compound could plausibly be synthesized via analogous pathways.

Pharmaceutical Potential

• HDAC Inhibition : The 2-methoxyethyl group in boronic acid derivatives (e.g., ) demonstrates the importance of ether-oxygen interactions in enzyme inhibition. The target compound’s phenylpropyl group may contribute to hydrophobic binding in similar therapeutic contexts.
• CRF Receptor Antagonists : MJL-1-109-2, a bis(2-methoxyethyl)amine derivative, acts as a corticotropin-releasing factor receptor antagonist, highlighting the pharmacological relevance of this structural motif .

Polymer Chemistry

• Controlled Radical Polymerization : Alkoxyamines with branched alkyl groups (e.g., N-tert-butyl-N-(2-methyl-1-phenylpropyl)-O-(1-phenylethyl)hydroxylamine) are used in nitroxide-mediated polymerization, producing low-polydispersity copolymers . The target compound’s 2-methyl-1-phenylpropyl group could serve as a stabilizing moiety in such systems.

Limitations and Contradictions

• Direct data on the target compound’s synthesis, stability, or applications are absent in the provided evidence. Comparisons rely on extrapolation from structurally related compounds.
• ’s (2-methoxyethyl)(3-phenylpropyl)amine has a longer alkyl chain than the target compound, which may reduce volatility but increase lipophilicity .

Biological Activity

(2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine is a synthetic compound characterized by its unique amine functional group and a branched alkyl chain structure. Its potential biological activities have garnered interest in various fields, particularly in medicinal chemistry. This article explores the biological activity of this compound, synthesizing findings from diverse sources, including structure-activity relationships (SAR), pharmacological studies, and potential therapeutic applications.

Chemical Structure and Properties

The molecular structure of (2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine can be described as follows:

• Molecular Formula : C13H19NO2
• Structure : It features a methoxyethyl group attached to a branched 2-methyl-1-phenylpropyl moiety, contributing to its distinct physical and chemical properties.

Biological Activity Overview

The biological activity of (2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine can be assessed through various mechanisms, including its interaction with neurotransmitter systems and potential therapeutic effects.

Potential Biological Activities

Based on computer-aided predictions and structural comparisons with known bioactive compounds, several potential activities have been identified:

Compound	Structural Features	Potential Biological Activity
(2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine	Methoxyethyl group + branched alkane	Neurotransmitter modulation
1-(2-Methoxyethyl)-4-methylpiperidine	Piperidine ring with methoxyethyl group	Potential analgesic effects
N,N-Dimethyl-(2-methoxyethyl)amine	Dimethylated amine with methoxyethyl group	Neurotransmitter modulation
1-(Phenyl)-N-methylpropanamine	Phenyl group on a propanamine backbone	Antidepressant properties

This table illustrates the structural similarities with other compounds and their associated biological activities, indicating that (2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine may exhibit unique pharmacological properties due to its specific configuration.

The mechanisms through which (2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine exerts its biological effects are still under investigation. However, preliminary studies suggest the following pathways:

• Neurotransmitter Interaction : The compound may influence neurotransmitter systems, potentially acting as a modulator for serotonin or dopamine receptors.
• Enzyme Inhibition : Similar compounds have demonstrated inhibitory effects on enzymes related to metabolic pathways, suggesting that this compound could also exhibit such properties.

Case Studies and Research Findings

Recent studies have focused on the synthesis and evaluation of related compounds to determine their biological efficacy. For instance:

• Study on Analgesic Properties : A study evaluated the analgesic effects of structurally similar compounds, noting that modifications in the alkyl chain significantly impacted pain relief efficacy.
  • Findings : Compounds with longer alkyl chains exhibited enhanced analgesic properties compared to shorter chains.
• Antidepressant Activity Evaluation : Another research effort investigated the antidepressant potential of related amines, highlighting the role of the methoxy group in enhancing bioavailability and receptor affinity.
  • Findings : The presence of methoxy groups was correlated with improved interaction with serotonin receptors, suggesting a mechanism for mood enhancement.

Pharmacokinetic Properties

Understanding the pharmacokinetic profile of (2-Methoxyethyl)(2-methyl-1-phenylpropyl)amine is crucial for assessing its therapeutic potential. Key parameters include:

• Absorption : Predicted to have good gastrointestinal absorption due to its lipophilic nature.
• Distribution : Likely to distribute widely in tissues due to its molecular size and structure.
• Metabolism : Expected to undergo hepatic metabolism, similar to other amines.
• Excretion : Primarily excreted via renal pathways.